(5E)-2-anilino-5-[[2-(4-chlorophenyl)sulfanylphenyl]methylidene]-1,3-thiazol-4-one

• Molecular Formula: C22H15ClN2OS2
• Molecular Weight: 423 g/mol
• IUPAC Name: (5E)-2-anilino-5-[[2-(4-chlorophenyl)sulfanylphenyl]methylidene]-1,3-thiazol-4-one
• InChI: InChI=1S/C22H15ClN2OS2/c23-16-10-12-18(13-11-16)27-19-9-5-4-6-15(19)14-20-21(26)25-22(28-20)24-17-7-2-1-3-8-17/h1-14H,(H,24,25,26)/b20-14+
• InChI Key: ISEZDGRLXZYELG-XSFVSMFZSA-N
• Isomeric SMILES: C1=CC=C(C=C1)NC2=NC(=O)/C(=C\C3=CC=CC=C3SC4=CC=C(C=C4)Cl)/S2
• SMILES: C1=CC=C(C=C1)NC2=NC(=O)C(=CC3=CC=CC=C3SC4=CC=C(C=C4)Cl)S2

Description

(5E)-2-anilino-5-[[2-(4-chlorophenyl)sulfanylphenyl]methylidene]-1,3-thiazol-4-one, also known as CT04, is a thiazole derivative that has shown potential in scientific research applications. This molecule has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of (5E)-2-anilino-5-[[2-(4-chlorophenyl)sulfanylphenyl]methylidene]-1,3-thiazol-4-one involves the inhibition of the Akt signaling pathway, which is involved in cell survival and proliferation. (5E)-2-anilino-5-[[2-(4-chlorophenyl)sulfanylphenyl]methylidene]-1,3-thiazol-4-one has been shown to inhibit the phosphorylation of Akt, leading to the inhibition of cell growth and induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
(5E)-2-anilino-5-[[2-(4-chlorophenyl)sulfanylphenyl]methylidene]-1,3-thiazol-4-one has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. (5E)-2-anilino-5-[[2-(4-chlorophenyl)sulfanylphenyl]methylidene]-1,3-thiazol-4-one has also been shown to inhibit the production of inflammatory cytokines and reduce inflammation.

Advantages and Limitations for Lab Experiments

(5E)-2-anilino-5-[[2-(4-chlorophenyl)sulfanylphenyl]methylidene]-1,3-thiazol-4-one has several advantages for lab experiments. It is easy to synthesize and has been shown to have potent anticancer and anti-inflammatory effects. However, (5E)-2-anilino-5-[[2-(4-chlorophenyl)sulfanylphenyl]methylidene]-1,3-thiazol-4-one has some limitations, including its poor solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of (5E)-2-anilino-5-[[2-(4-chlorophenyl)sulfanylphenyl]methylidene]-1,3-thiazol-4-one. One direction is to study the potential of (5E)-2-anilino-5-[[2-(4-chlorophenyl)sulfanylphenyl]methylidene]-1,3-thiazol-4-one as a therapeutic agent for other diseases, such as Alzheimer's disease and inflammation. Another direction is to modify the structure of (5E)-2-anilino-5-[[2-(4-chlorophenyl)sulfanylphenyl]methylidene]-1,3-thiazol-4-one to improve its solubility and reduce its potential toxicity. Additionally, further studies are needed to understand the mechanism of action of (5E)-2-anilino-5-[[2-(4-chlorophenyl)sulfanylphenyl]methylidene]-1,3-thiazol-4-one and its potential interactions with other signaling pathways.

Synthesis Methods

(5E)-2-anilino-5-[[2-(4-chlorophenyl)sulfanylphenyl]methylidene]-1,3-thiazol-4-one has been synthesized using various methods, including the reaction of 2-aminothiazole with 4-chlorobenzaldehyde and 4-chlorothiophenol in the presence of a base. Another method involves the reaction of 2-aminothiazole with 4-chlorobenzaldehyde and 4-chlorothiophenol in the presence of a catalyst. The resulting product is then treated with aniline to obtain (5E)-2-anilino-5-[[2-(4-chlorophenyl)sulfanylphenyl]methylidene]-1,3-thiazol-4-one.

Scientific Research Applications

(5E)-2-anilino-5-[[2-(4-chlorophenyl)sulfanylphenyl]methylidene]-1,3-thiazol-4-one has been studied for its potential in scientific research applications, particularly in the field of cancer research. It has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. (5E)-2-anilino-5-[[2-(4-chlorophenyl)sulfanylphenyl]methylidene]-1,3-thiazol-4-one has also been studied for its potential as a therapeutic agent for other diseases, such as Alzheimer's disease and inflammation.